4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide

• IUPAC Name: 4-nitro-N-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]benzamide
• InChI: InChI=1S/C16H12F3N3O4/c17-16(18,19)11-2-1-3-12(8-11)21-14(23)9-20-15(24)10-4-6-13(7-5-10)22(25)26/h1-8H,9H2,(H,20,24)(H,21,23)
• InChI Key: USACMETWBLKACZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C16H12F3N3O4
• Molecular Weight: 367.28 g/mol

Description

4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide is a synthetic compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and belongs to the class of small molecule inhibitors.

Mechanism of Action

The mechanism of action of 4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide involves the inhibition of BTK. BTK is a cytoplasmic tyrosine kinase that is expressed in B cells, mast cells, and myeloid cells. BTK plays a crucial role in the activation of B cells and the production of antibodies. Inhibition of BTK by 4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide leads to the suppression of B cell activation and antibody production, which is beneficial in the treatment of B cell malignancies, autoimmune diseases, and inflammatory disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide have been extensively studied in scientific research. This compound has been found to be a potent inhibitor of BTK, which leads to the suppression of B cell activation and antibody production. In addition, 4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide has been shown to inhibit the proliferation and survival of B cell malignancies and to reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide in lab experiments is its high potency and selectivity for BTK inhibition. This compound has been found to be highly effective in the treatment of B cell malignancies, autoimmune diseases, and inflammatory disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity to non-target cells and organs. Further studies are needed to determine the optimal dose and duration of treatment to minimize toxicity and maximize therapeutic efficacy.

Future Directions

There are several future directions for the scientific research on 4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide. One of the directions is to explore the potential therapeutic applications of this compound in other B cell malignancies and autoimmune diseases. Another direction is to investigate the potential combination therapies with other small molecule inhibitors or immunotherapies. Furthermore, future studies should focus on the optimization of the dose and duration of treatment to minimize toxicity and maximize therapeutic efficacy. Finally, the development of novel BTK inhibitors with improved selectivity and potency is also an important future direction for scientific research.

Scientific Research Applications

4-nitro-N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)benzamide has been extensively studied in scientific research due to its potential therapeutic applications. This compound has been found to be a potent inhibitor of Bruton's tyrosine kinase (BTK), which is a key enzyme involved in the activation of B cells and the production of antibodies. Inhibition of BTK has been shown to be effective in the treatment of various B cell malignancies, autoimmune diseases, and inflammatory disorders.